Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H18N2O3/c1-22-17(21)13-7-10-19(11-8-13)16(20)14-6-2-4-12-5-3-9-18-15(12)14/h2-6,9,13H,7-8,10-11H2,1H3
• InChI Key: ZOICFGVROGBEGN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate, also known as MQPC, is a chemical compound that has been gaining attention in scientific research due to its potential applications in the field of pharmacology. MQPC is a piperidine derivative that has shown promising results in various studies, particularly in its ability to inhibit certain enzymes and receptors in the body.

Mechanism of Action

Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate works by inhibiting certain enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and the N-methyl-D-aspartate (NMDA) receptor. By blocking these enzymes and receptors, Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate can help regulate neurotransmitter levels in the brain, which can have a variety of effects on the body.
Biochemical and Physiological Effects
Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate has been shown to have a variety of biochemical and physiological effects in the body. In addition to its ability to inhibit enzymes and receptors, Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate has been shown to have antioxidant and anti-inflammatory properties, which can help protect cells from damage and reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate in lab experiments is its ability to selectively target certain enzymes and receptors in the body. This can help researchers better understand the mechanisms behind various medical conditions, and develop more targeted treatments. However, one limitation of using Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate in lab experiments is its potential toxicity at high doses, which can make it difficult to determine the optimal dosage for therapeutic use.

Future Directions

There are several potential future directions for research on Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use in treating various types of cancer, particularly those that are resistant to traditional chemotherapy treatments. Additionally, further research is needed to better understand the optimal dosage and potential side effects of Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate for therapeutic use.

Synthesis Methods

Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate can be synthesized through a series of chemical reactions involving piperidine, quinoline-8-carboxylic acid, and methyl chloroformate. The process involves the use of various reagents and solvents, and requires careful monitoring of temperature and reaction time to ensure the desired product is obtained.

Scientific Research Applications

Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate has been studied for its potential use in treating various medical conditions, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate has been shown to inhibit the growth of cancer cells by blocking certain enzymes and receptors involved in cell proliferation. In Alzheimer's and Parkinson's research, Methyl 1-(quinoline-8-carbonyl)piperidine-4-carboxylate has shown potential as a neuroprotective agent, protecting brain cells from damage and degeneration.